Cas no 1186663-46-6 (3-bromo-5-fluoro-1H-Indole)

3-Bromo-5-fluoro-1H-indole is a halogenated indole derivative with significant utility in pharmaceutical and agrochemical research. The presence of both bromine and fluorine substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its electron-withdrawing properties facilitate selective functionalization, enabling the synthesis of complex heterocyclic compounds. The compound's stability under standard conditions ensures reliable handling and storage. Researchers value its role in developing bioactive molecules, particularly in medicinal chemistry for drug discovery. Its structural features also make it suitable for material science applications, including organic electronics. High purity grades are typically available to meet stringent research requirements.
3-bromo-5-fluoro-1H-Indole structure
3-bromo-5-fluoro-1H-Indole structure
Product Name:3-bromo-5-fluoro-1H-Indole
CAS No:1186663-46-6
MF:C8H5BrFN
MW:214.03440451622
MDL:MFCD12828703
CID:1100972
PubChem ID:22934770
Update Time:2025-06-07

3-bromo-5-fluoro-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-5-fluoro-1H-Indole
    • 3-Bromo-5-fluoroindole
    • AKOS013164227
    • DB-014641
    • EN300-365156
    • SCHEMBL14631802
    • DTXSID70629080
    • 1186663-46-6
    • MDL: MFCD12828703
    • Inchi: 1S/C8H5BrFN/c9-7-4-11-8-2-1-5(10)3-6(7)8/h1-4,11H
    • InChI Key: YXFQNEUIXLDSEZ-UHFFFAOYSA-N
    • SMILES: BrC1=CNC2C=CC(=CC=21)F

Computed Properties

  • Exact Mass: 212.95900
  • Monoisotopic Mass: 212.95894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • Density: 1.750±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
  • PSA: 15.79000
  • LogP: 3.06950

3-bromo-5-fluoro-1H-Indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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Enamine
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1186663-46-6 95.0%
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$174.0 2025-03-18
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Enamine
EN300-365156-1.0g
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Enamine
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Enamine
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